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molecular formula C11H13IN2O B8330397 5-Iodo-2-(piperidin-1-ylcarbonyl)pyridine

5-Iodo-2-(piperidin-1-ylcarbonyl)pyridine

Cat. No. B8330397
M. Wt: 316.14 g/mol
InChI Key: SNRSYHYLUHBGNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08507681B2

Procedure details

A solution of sodium nitrite (69 g) in concentrated hydrochloric acid (1.5 L) was added to crude 6-(piperidin-1-ylcarbonyl)pyridin-3-amine at 0° C. and the mixture was stirred for 10 minutes. Urea (20 g) was added, and the mixture was stirred for 15 minutes. Sodium iodide (150 g) was added, and the product was separated by filtration and recrystallized from ethanol to give 5-iodo-2-(piperidin-1-ylcarbonyl)pyridine (yield 23% calculated for methyl 5-nitropyridine-2-carboxylate, 71 g).
Name
sodium nitrite
Quantity
69 g
Type
reactant
Reaction Step One
Name
6-(piperidin-1-ylcarbonyl)pyridin-3-amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
1.5 L
Type
solvent
Reaction Step One
Name
Urea
Quantity
20 g
Type
reactant
Reaction Step Two
Name
Sodium iodide
Quantity
150 g
Type
reactant
Reaction Step Three
Name
5-iodo-2-(piperidin-1-ylcarbonyl)pyridine
Yield
23%

Identifiers

REACTION_CXSMILES
N([O-])=O.[Na+].[N:5]1([C:11]([C:13]2[N:18]=[CH:17][C:16](N)=[CH:15][CH:14]=2)=[O:12])[CH2:10][CH2:9][CH2:8][CH2:7][CH2:6]1.NC(N)=O.[I-:24].[Na+]>Cl>[I:24][C:16]1[CH:15]=[CH:14][C:13]([C:11]([N:5]2[CH2:10][CH2:9][CH2:8][CH2:7][CH2:6]2)=[O:12])=[N:18][CH:17]=1 |f:0.1,4.5|

Inputs

Step One
Name
sodium nitrite
Quantity
69 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
6-(piperidin-1-ylcarbonyl)pyridin-3-amine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1(CCCCC1)C(=O)C1=CC=C(C=N1)N
Name
hydrochloric acid
Quantity
1.5 L
Type
solvent
Smiles
Cl
Step Two
Name
Urea
Quantity
20 g
Type
reactant
Smiles
NC(=O)N
Step Three
Name
Sodium iodide
Quantity
150 g
Type
reactant
Smiles
[I-].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred for 10 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred for 15 minutes
Duration
15 min
CUSTOM
Type
CUSTOM
Details
the product was separated by filtration
CUSTOM
Type
CUSTOM
Details
recrystallized from ethanol

Outcomes

Product
Details
Reaction Time
 10 min
Name
5-iodo-2-(piperidin-1-ylcarbonyl)pyridine
Type
product
Smiles
IC=1C=CC(=NC1)C(=O)N1CCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 71 g
YIELD: PERCENTYIELD 23%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.